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Compound of Interest

Compound Name: Phenyltin trichloride

Cat. No.: B074287 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Phenyltin trichloride, tailored for research scientists and drug development

professionals. The following procedural guidance is designed to ensure a safe laboratory

environment.

Chemical Profile and Hazards

Phenyltin trichloride is a corrosive and toxic organotin compound that can cause severe skin

burns and eye damage.[1][2][3][4] It is harmful if swallowed or in contact with skin and toxic if

inhaled.[2] This substance is also very toxic to aquatic life with long-lasting effects.[2][4]

Phenyltin trichloride is sensitive to moisture and light.[1][3][5]

Quantitative Exposure Limits
Parameter Value Reference

TWA (as Sn) 0.1 mg/m³ [6]

STEL (as Sn) 0.2 mg/m³ [6]

Personal Protective Equipment (PPE)
To minimize exposure, a comprehensive PPE strategy is mandatory. This includes a standard

Level C ensemble for handling organotin compounds.[7]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[6][8]

Protects against splashes and

vapors that can cause severe

eye burns and damage.[1][2]

[3][6]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber recommended),

lab coat or coveralls, and

appropriate protective clothing

to prevent skin exposure.[1][6]

[7][8]

Prevents skin contact, as the

substance is rapidly absorbed

and can cause severe burns.

[2][6]

Respiratory Protection

A full-face or half-mask air-

purifying respirator.[7] Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded.[5]

Protects against inhalation of

toxic vapors, mists, or gases.

[2][6]

Footwear
Steel-toed, chemical-resistant

boots.[7]

Provides protection from spills

and falling objects.

Operational Plan: Step-by-Step Handling Procedure
All work with Phenyltin trichloride must be conducted within a certified chemical fume hood.

[6][7]

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials, including PPE, spill cleanup supplies, and waste

containers.

Make sure an eyewash station and safety shower are readily accessible.[6]

Handling:
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Wear the appropriate PPE as detailed in the table above.

Handle Phenyltin trichloride in a well-ventilated area, specifically within a chemical fume

hood.[6][9]

Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust, vapor, mist, or gas.[6]

Keep the container tightly closed when not in use.[1][6] Store under a nitrogen blanket to

protect from moisture.[1][6]

Storage:

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][6]

The storage area should be designated as a corrosives area and protected from light and

moisture.[1][5][6]

Keep away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency Procedures
Spill Response

Evacuate the area and ensure adequate ventilation.[2]

Wearing appropriate PPE, absorb the spill with inert material such as vermiculite, sand, or

earth.[6]

Collect the absorbed material into a suitable, closed container for disposal.[1][5][6]

Do not allow the spill to enter drains or waterways.[2][6]

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][5][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][5][6]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[1][5][6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5][6]

Disposal Plan
Waste from Phenyltin trichloride is classified as hazardous and must be disposed of

according to institutional, local, and national regulations.[1]

Waste Collection:

Collect excess Phenyltin trichloride and any contaminated materials (e.g., absorbent

materials, gloves, and clothing) in a designated, labeled, and tightly closed hazardous

waste container.[7]

Decontamination:

Glassware that has come into contact with organotin compounds should be

decontaminated. This can be done by washing with a suitable organic solvent (e.g.,

acetone, dichloromethane) followed by treatment with a commercial bleach solution or
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20% nitric acid.[7] The decontamination bath should also be disposed of as hazardous

waste.[7]

Final Disposal:

Dispose of the hazardous waste through a licensed professional waste disposal service.

[10] Do not dispose of it down the drain or in regular trash.[2]

Workflow Diagram
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Phenyltin Trichloride Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Phenyltin trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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